Cas no 953256-44-5 (N-2-(3-methoxyphenyl)ethyl-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide)
N-2-(3-methoxyphenyl)ethyl-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(3-methoxyphenyl)ethyl-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
- 5H-Thiazolo[3,2-a]pyrimidine-3-acetamide, 2,3-dihydro-N-[2-(3-methoxyphenyl)ethyl]-5-oxo-7-propyl-
- N-[2-(3-methoxyphenyl)ethyl]-2-(5-oxo-7-propyl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
- F2495-0933
- N-[2-(3-methoxyphenyl)ethyl]-2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide
- 953256-44-5
- N-(3-methoxyphenethyl)-2-(5-oxo-7-propyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide
- AKOS024652716
-
- Inchi: 1S/C20H25N3O3S/c1-3-5-15-11-19(25)23-16(13-27-20(23)22-15)12-18(24)21-9-8-14-6-4-7-17(10-14)26-2/h4,6-7,10-11,16H,3,5,8-9,12-13H2,1-2H3,(H,21,24)
- InChI Key: ZXYXBKUACOGIEX-UHFFFAOYSA-N
- SMILES: C12SCC(CC(NCCC3=CC=CC(OC)=C3)=O)N1C(=O)C=C(CCC)N=2
Computed Properties
- Exact Mass: 387.16166284g/mol
- Monoisotopic Mass: 387.16166284g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 96.3Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- pka: 15.45±0.46(Predicted)
N-2-(3-methoxyphenyl)ethyl-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2495-0933-2μmol |
N-[2-(3-methoxyphenyl)ethyl]-2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide |
953256-44-5 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2495-0933-5μmol |
N-[2-(3-methoxyphenyl)ethyl]-2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide |
953256-44-5 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2495-0933-10μmol |
N-[2-(3-methoxyphenyl)ethyl]-2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide |
953256-44-5 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2495-0933-20μmol |
N-[2-(3-methoxyphenyl)ethyl]-2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide |
953256-44-5 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2495-0933-1mg |
N-[2-(3-methoxyphenyl)ethyl]-2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide |
953256-44-5 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2495-0933-2mg |
N-[2-(3-methoxyphenyl)ethyl]-2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide |
953256-44-5 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2495-0933-3mg |
N-[2-(3-methoxyphenyl)ethyl]-2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide |
953256-44-5 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2495-0933-4mg |
N-[2-(3-methoxyphenyl)ethyl]-2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide |
953256-44-5 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2495-0933-5mg |
N-[2-(3-methoxyphenyl)ethyl]-2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide |
953256-44-5 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2495-0933-10mg |
N-[2-(3-methoxyphenyl)ethyl]-2-{5-oxo-7-propyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide |
953256-44-5 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
N-2-(3-methoxyphenyl)ethyl-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on N-2-(3-methoxyphenyl)ethyl-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
N-2-(3-methoxyphenyl)ethyl-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide: A Comprehensive Overview
The compound with CAS No. 953256-44-5, named N-2-(3-methoxyphenyl)ethyl-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in the development of novel therapeutic agents.
N-Acetamide derivatives have long been recognized for their role in various biological processes. The presence of the methoxyphenyl group in this compound introduces additional electronic and steric effects, which may enhance its pharmacokinetic properties. The thiazolo[pyrimidine] core, a heterocyclic structure, is known for its ability to interact with various biological targets, including enzymes and receptors. This makes the compound a strong candidate for further exploration in drug discovery.
Recent research has focused on the anti-inflammatory and anti-tumor properties of this compound. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary results from in vivo experiments suggest that it may exhibit selective cytotoxicity against cancer cells while sparing normal cells. These findings underscore its potential as a dual-action agent for treating inflammatory diseases and cancer.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the propyl group at position 7 of the thiazolo[pyrimidine] ring was found to significantly influence the compound's solubility and bioavailability. Researchers have also explored various substitution patterns on the phenyl ring to optimize its pharmacodynamic properties.
From a structural perspective, the acetamide moiety plays a crucial role in stabilizing the molecule's conformation and enhancing its binding affinity to target proteins. Computational studies using molecular docking have revealed that this group facilitates interactions with key residues in the active sites of enzymes. Furthermore, the methoxy group on the phenyl ring contributes to hydrogen bonding capabilities, which may enhance the compound's bioavailability.
Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the stereochemical properties of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These analyses have also provided valuable information about its stability under different conditions.
In terms of therapeutic applications, this compound has shown promise in preclinical models of chronic inflammation and cancer. Its ability to modulate signaling pathways such as NF-kB and MAPK suggests that it could be developed into a novel anti-inflammatory agent. Additionally, its anti-proliferative effects on cancer cells highlight its potential as a chemotherapeutic candidate.
Despite these encouraging results, further studies are required to fully understand the mechanism of action of this compound. Researchers are currently investigating its effects on cellular signaling pathways and exploring its potential for combination therapy with other drugs. Long-term toxicity studies are also underway to assess its safety profile for clinical use.
In conclusion, N-2-(3-methoxyphenyl)ethyl-2-{5-oxo-7-propyl-2H,3H,5H-thiazolo[3,2-a]pyrimidin-in-3-yl}-acetamide represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a compelling candidate for further research and development in the field of therapeutic agents.
953256-44-5 (N-2-(3-methoxyphenyl)ethyl-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)